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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165 Get Quote

Essential Safety and Handling Guide for 1,3-
Dipalmitoyl-2-stearoyl glycerol
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of 1,3-Dipalmitoyl-2-stearoyl glycerol.

This document provides critical safety and logistical information to ensure the proper handling

of 1,3-Dipalmitoyl-2-stearoyl glycerol (CAS Number: 2177-97-1) in a laboratory setting.

Adherence to these guidelines is essential for maintaining a safe research environment.

Personal Protective Equipment (PPE)
When handling 1,3-Dipalmitoyl-2-stearoyl glycerol, appropriate personal protective

equipment is your first line of defense against potential exposure. Although generally not

classified as a hazardous substance, observing standard laboratory safety protocols is crucial.

The following table summarizes the recommended PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Gloves

Chemical-impermeable gloves.

Must be inspected prior to use.

[1]

Body Protection Protective Clothing

Fire/flame resistant and

impervious clothing.[1] A clean

lab coat is recommended to

protect from contamination.[2]

Respiratory Protection Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[1]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling techniques are critical to prevent contamination and ensure experimental

accuracy. Always handle in a well-ventilated place.[1]

Preparation: Before handling, ensure that all lab surfaces and glassware are clean and dry to

avoid contamination.[3]

Dispensing: When weighing or transferring the solid substance, avoid the formation of dust

and aerosols.[1]

Working with Solvents: If dissolving in solvents like DMF (10 mg/ml), handle with care in a

well-ventilated area, such as a chemical fume hood.[4][5]

Spill Management: In case of a spill, prevent further leakage if it is safe to do so. Do not let

the chemical enter drains.[1] Collect the spilled material and dispose of it in accordance with

appropriate laws and regulations.[1]
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General Hygiene: Avoid contact with skin and eyes.[1] Wash hands thoroughly after

handling.[1] Do not eat, drink, or smoke in the laboratory.[6]

Storage
For long-term stability, 1,3-Dipalmitoyl-2-stearoyl glycerol should be stored at -20°C.[4][5] It

is stable for at least four years under these conditions.[5] Keep the container tightly closed in a

dry, cool, and well-ventilated place.[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge

into sewer systems.[1]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning.[1] Alternatively, the packaging can be punctured to make it unusable for

other purposes and then be disposed of in a sanitary landfill.[1]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of 1,3-
Dipalmitoyl-2-stearoyl glycerol.
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Caption: Workflow for handling 1,3-Dipalmitoyl-2-stearoyl glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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